Cas no 1426521-22-3 (2-(2,5-Dichlorophenyl)imidazo[1,2-A]pyridine-3-carboxylic acid)

• Product Name: 2-(2,5-Dichlorophenyl)imidazo[1,2-A]pyridine-3-carboxylic acid
• CAS No: 1426521-22-3
• MF: C₁₄H₈Cl₂N₂O₂
• MW: 307.131521224976
• CID: 4827989
• Update Time: 2025-06-10

2-(2,5-Dichlorophenyl)imidazo[1,2-A]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-DICHLOROPHENYL)IMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLIC ACID
• 2-(2,5-Dichlorophenyl)imidazo[1,2-A]pyridine-3-carboxylic acid

• Inchi： 1S/C14H8Cl2N2O2/c15-8-4-5-10(16)9(7-8)12-13(14(19)20)18-6-2-1-3-11(18)17-12/h1-7H,(H,19,20)
• InChI Key： FSZLWUFBXSAAEN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=C(C(=O)O)N2C=CC=CC2=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 382
• XLogP3: 4.5
• Topological Polar Surface Area: 54.6

Additional information on 2-(2,5-Dichlorophenyl)imidazo[1,2-A]pyridine-3-carboxylic acid

Comprehensive Overview of 2-(2,5-Dichlorophenyl)imidazo[1,2-A]pyridine-3-carboxylic acid (CAS No. 1426521-22-3)

The compound 2-(2,5-Dichlorophenyl)imidazo[1,2-A]pyridine-3-carboxylic acid (CAS No. 1426521-22-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[1,2-A]pyridine core and a dichlorophenyl substituent, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

In recent years, the demand for imidazo[1,2-A]pyridine derivatives has surged due to their broad-spectrum pharmacological activities. The 2,5-dichlorophenyl moiety in this compound enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates. This property aligns with current trends in medicinal chemistry, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles is a top priority. Scientists are also exploring its role in developing anti-inflammatory and antimicrobial agents, addressing global health challenges like antibiotic resistance.

From a synthetic chemistry perspective, CAS No. 1426521-22-3 serves as a key building block for constructing complex molecular architectures. Its carboxylic acid functionality allows for further derivatization through amidation, esterification, or other coupling reactions. This flexibility is highly valued in combinatorial chemistry and high-throughput screening platforms, where rapid diversification of chemical libraries is essential. Moreover, its stability under various reaction conditions makes it a reliable candidate for scalable industrial processes.

Environmental and regulatory considerations are also critical when discussing 2-(2,5-Dichlorophenyl)imidazo[1,2-A]pyridine-3-carboxylic acid. While not classified as hazardous, its chlorinated aromatic components necessitate careful handling to minimize ecological impact. Green chemistry initiatives are increasingly focusing on sustainable synthesis routes for such compounds, leveraging catalytic methods and biodegradable solvents. These efforts resonate with the growing consumer demand for eco-friendly products and processes.

In the context of AI-driven drug discovery, this compound has been featured in computational studies predicting its binding affinities to therapeutic targets. Machine learning models trained on imidazo[1,2-A]pyridine datasets highlight its potential as a kinase inhibitor or GPCR modulator, areas of intense interest in oncology and neurology. Such insights accelerate the identification of lead compounds, reducing R&D timelines and costs—a hot topic in biotech investment circles.

Analytical characterization of CAS No. 1426521-22-3 typically involves advanced techniques like HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. Quality control protocols are stringent, especially when the compound is intended for preclinical studies. Researchers frequently search for "HPLC methods for imidazo[1,2-A]pyridine analysis" or "NMR spectra of dichlorophenyl derivatives," reflecting the need for reliable analytical data in peer-reviewed publications.

Market-wise, suppliers of 2-(2,5-Dichlorophenyl)imidazo[1,2-A]pyridine-3-carboxylic acid cater to academic institutions, contract research organizations (CROs), and pharmaceutical companies. Pricing trends are influenced by raw material availability and patent landscapes, with generic manufacturers increasingly entering the space post-exclusivity periods. FAQs like "synthesis scale-up challenges for imidazo[1,2-A]pyridines" or "suppliers of CAS 1426521-22-3" dominate search queries, underscoring commercial and technical stakeholder interests.

Future directions for this compound include exploring its photophysical properties for materials science applications, such as organic light-emitting diodes (OLEDs) or sensors. Its conjugated system and electron-withdrawing groups make it a candidate for optoelectronic materials, a field experiencing rapid growth due to renewable energy initiatives. Cross-disciplinary collaborations between chemists and engineers could unlock novel functionalities beyond traditional pharmaceutical uses.

In summary, 2-(2,5-Dichlorophenyl)imidazo[1,2-A]pyridine-3-carboxylic acid exemplifies the convergence of synthetic versatility, biological relevance, and technological innovation. Its multifaceted applications—from drug development to advanced materials—position it as a compound of enduring scientific and industrial value. As research methodologies evolve, so too will the opportunities to harness its full potential in addressing contemporary scientific challenges.